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Compound of Interest

Compound Name: PAMP-12 (human, porcine)

Cat. No.: B2411493 Get Quote

Technical Support Center: PAMP-12 Calcium
Mobilization Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers encountering low signal issues in PAMP-12 calcium

mobilization assays. The information is tailored for scientists and professionals in drug

development.

Frequently Asked Questions (FAQs)
Q1: What is a PAMP-12 calcium mobilization assay and what is it used for?

A PAMP-12 calcium mobilization assay is a cell-based functional assay used to measure the

intracellular calcium flux following the activation of pattern recognition receptors (PRRs) by

Pathogen-Associated Molecular Patterns (PAMPs), which in turn leads to downstream

signaling events such as the production of Interleukin-12 (IL-12). This assay is crucial for

studying innate immune responses and for screening compounds that may modulate this

pathway.

Q2: What is the expected signaling pathway leading to calcium mobilization upon PAMP

stimulation?
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PAMPs are recognized by PRRs on the surface of immune cells.[1][2] This recognition triggers

intracellular signaling cascades. While the classical pathway for IL-12 production involves

transcription factors like NF-κB, some PRRs can couple to G-proteins (GPCRs) or other

signaling molecules that lead to the activation of Phospholipase C (PLC).[3][4][5] PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)

and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing the

release of stored calcium into the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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